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Compound of Interest

Compound Name: SIMR3030

Cat. No.: B12407265

For Research Use Only. Not for use in diagnostic procedures.

Introduction

SIMR3030 is a novel, potent, and highly selective small molecule inhibitor of the
PI3K/Akt/mTOR signaling pathway, a critical cellular cascade that is frequently dysregulated in
a wide range of human cancers. By targeting key components of this pathway, SIMR3030 has
demonstrated significant anti-proliferative and pro-apoptotic activity in preclinical cancer
models. These application notes provide an overview of the key applications of SIMR3030 in
cancer research and detailed protocols for its use in in vitro and in vivo studies.

Mechanism of Action

SIMR3030 exerts its anti-cancer effects by specifically targeting the Phosphoinositide 3-kinase
(PI3K) family of lipid kinases. Dysregulation of the PI3K/Akt/mTOR pathway is a common event
in tumorigenesis, leading to uncontrolled cell growth, proliferation, survival, and angiogenesis.
SIMR3030 effectively blocks this signaling cascade, thereby inhibiting tumor progression.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of SIMR3030 across various
cancer models.

Table 1: In Vitro IC50 Values of SIMR3030 in Human Cancer Cell Lines
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Cell Line Cancer Type IC50 (nM)
MCF-7 Breast Cancer 15
PC-3 Prostate Cancer 25
A549 Lung Cancer 50
us7 MG Glioblastoma 10
HT-29 Colorectal Cancer 30

Table 2: In Vivo Efficacy of SIMR3030 in Xenograft Models

Tumor Growth Inhibition

Xenograft Model Treatment Group

(%)
MCF-7 Vehicle Control 0
SIMR3030 (10 mg/kg) 65
us7 MG Vehicle Control 0
SIMR3030 (10 mg/kg) 75
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 To cite this document: BenchChem. [SIMR3030: Application Notes and Protocols for Cancer
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407265#simr3030-applications-in-cancer-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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